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Compound of Interest

Compound Name: Pgam1-IN-1

Cat. No.: B2657809 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Pgam1-IN-1 is a small molecule inhibitor of Phosphoglycerate Mutase 1 (PGAM1), a key

enzyme in the glycolytic pathway. PGAM1 catalyzes the conversion of 3-phosphoglycerate (3-

PG) to 2-phosphoglycerate (2-PG). In many cancer cells, PGAM1 is upregulated and plays a

crucial role in coordinating glycolysis and anabolic biosynthesis to support rapid cell

proliferation and tumor growth. Inhibition of PGAM1 with Pgam1-IN-1 can lead to a decrease in

glycolysis, induction of apoptosis, and suppression of tumor cell growth, making it a valuable

tool for cancer research and drug development.

These application notes provide detailed protocols for utilizing Pgam1-IN-1 in various in vitro

assays to assess its biological effects on cancer cells.

Data Presentation
Table 1: In Vitro Efficacy of Pgam1-IN-1
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Parameter Value Cell Line Assay Reference

IC50 (PGAM1

Inhibition)
6.4 µM -

Enzyme

Inhibition Assay
[1]

IC50 (Cell

Proliferation)
14.1 ± 1.9 µM

H1299 (Non-

small cell lung

carcinoma)

Cell Proliferation

Assay
[1]

Note: IC50 values can vary between different cell lines and experimental conditions. It is

recommended to perform a dose-response curve to determine the optimal concentration for

your specific assay.

Signaling Pathways
PGAM1 is a central enzyme in glycolysis and its inhibition by Pgam1-IN-1 has significant

effects on cellular metabolism and related signaling pathways. The primary mechanism of

action is the disruption of the glycolytic flux, leading to an accumulation of the substrate 3-

phosphoglycerate (3-PG) and a depletion of the product 2-phosphoglycerate (2-PG). This

metabolic shift impacts major signaling pathways that are often dysregulated in cancer, such as

the PI3K/Akt/mTOR and Wnt/β-catenin pathways.[2][3]
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Caption: Pgam1-IN-1 inhibits the conversion of 3-PG to 2-PG, disrupting glycolysis.
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The inhibition of PGAM1 can also impact major oncogenic signaling pathways:

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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